![molecular formula C8H13ClN2O2S B1591503 4-Amino-N-methyl-alpha-toluenesulfonamide hydrochloride CAS No. 88918-84-7](/img/structure/B1591503.png)
4-Amino-N-methyl-alpha-toluenesulfonamide hydrochloride
Overview
Description
4-Amino-N-methyl-alpha-toluenesulfonamide hydrochloride is a chemical compound with the molecular formula C8H12N2O2S·HCl . It has a molecular weight of 236.72 . The non-hydrochloride form of this compound has a molecular weight of 200.258 Da .
Molecular Structure Analysis
The molecular structure of 4-Amino-N-methyl-alpha-toluenesulfonamide consists of a benzene ring substituted with an amino group and a methylsulfonamide group . The presence of these functional groups can influence the compound’s reactivity and interactions with other molecules.Physical And Chemical Properties Analysis
The compound has a molecular weight of 236.72 . The non-hydrochloride form of the compound has a melting point of 140-142 °C .Scientific Research Applications
Catalysis and Organic Synthesis
4-Amino-N-methyl-alpha-toluenesulfonamide hydrochloride is involved in catalytic processes and the synthesis of complex molecules. For example, the CuCl-catalyzed aminohalogenation of α,β-unsaturated nitriles uses N,N-dichloro-p-toluenesulfonamide, demonstrating the utility of related sulfonamide compounds in achieving regio- and stereoselective transformations with high yields and excellent selectivities, as confirmed by X-ray structural analysis (Han et al., 2007). Furthermore, the preparation of sulfonamides from sodium sulfonates using triphenylphosphine dibromide or dichloride highlights the role of sulfonamide derivatives in synthetic organic chemistry, offering pathways to diverse chemical structures (Kataoka et al., 1998).
Medicinal Chemistry and Drug Design
In the realm of medicinal chemistry, sulfonamide derivatives, including this compound, play a crucial role in drug design and discovery. For instance, new hybrids of 4-amino-2,3-polymethylene-quinoline and p-tolylsulfonamide have been synthesized as dual inhibitors of acetyl- and butyrylcholinesterase, showcasing potential as multifunctional agents for Alzheimer’s disease treatment. These compounds demonstrated significant inhibition potency and selectivity toward cholinesterases, indicating their promise for further development as anti-Alzheimer's agents (Makhaeva et al., 2020). Additionally, ureido-substituted benzenesulfonamides have shown potent inhibition of carbonic anhydrase IX, a target for cancer therapeutics, highlighting their potential in developing new anticancer strategies (Pacchiano et al., 2011).
Materials Science and Sensing
In materials science, sulfonamide derivatives, including this compound, contribute to the development of novel materials and sensors. For example, a fluorescent probe based on N-(4-methyl-2-oxo-2H-chromen-7-yl)-2,4-dinitrobenzenesulfonamide demonstrates high selectivity for glutathione and cysteine, showcasing its utility in living cell imaging (Wei et al., 2013). This indicates the role of sulfonamide derivatives in creating sensitive and selective probes for biological and chemical sensing applications.
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, allergic skin reaction, and respiratory irritation . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
1-(4-aminophenyl)-N-methylmethanesulfonamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S.ClH/c1-10-13(11,12)6-7-2-4-8(9)5-3-7;/h2-5,10H,6,9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKLYKCNYIYHJEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)CC1=CC=C(C=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10557777 | |
Record name | 1-(4-Aminophenyl)-N-methylmethanesulfonamide--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10557777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88918-84-7 | |
Record name | Benzenemethanesulfonamide, 4-amino-N-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88918-84-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4-Aminophenyl)-N-methylmethylenesulfonamide hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088918847 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(4-Aminophenyl)-N-methylmethanesulfonamide--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10557777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-aminophenyl)-N-methylmethylenesulfonamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.754 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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